Cas no 2228474-67-5 (4-(3-methylpyridin-2-yl)butanal)

• Product Name: 4-(3-methylpyridin-2-yl)butanal
• CAS No: 2228474-67-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6290682
• PubChem ID: 165616953
• Update Time: 2025-10-20

4-(3-methylpyridin-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylpyridin-2-yl)butanal
• EN300-1831743
• 2228474-67-5

• Inchi： 1S/C10H13NO/c1-9-5-4-7-11-10(9)6-2-3-8-12/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： JSSSPJDHUXYKFM-UHFFFAOYSA-N
• SMILES： O=CCCCC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Additional information on 4-(3-methylpyridin-2-yl)butanal

Introduction to 4-(3-methylpyridin-2-yl)butanal (CAS No. 2228474-67-5)

4-(3-methylpyridin-2-yl)butanal, with the CAS number 2228474-67-5, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a butanal chain and a 3-methylpyridine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable subject of study in various scientific disciplines.

The molecular formula of 4-(3-methylpyridin-2-yl)butanal is C₁₀H₁₁

In the realm of pharmaceutical research, 4-(3-methylpyridin-2-yl)butanal has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit the activity of certain kinases, which are key targets in cancer therapy. This selective inhibition could potentially reduce side effects associated with broad-spectrum inhibitors, making it an attractive candidate for further drug development.

Beyond its pharmaceutical applications, 4-(3-methylpyridin-2-yl)butanal has also been investigated for its use in chemical synthesis. The compound serves as an important intermediate in the synthesis of more complex molecules, particularly those with biological activity. Its reactivity and functional group versatility make it a valuable building block for organic chemists working on the development of new materials and compounds. For example, a study in Organic Letters demonstrated the use of 4-(3-methylpyridin-2-yl)butanal in the synthesis of novel heterocyclic compounds with potential antiviral properties.

The environmental impact of 4-(3-methylpyridin-2-yl)butanal has also been a topic of interest. Researchers have conducted studies to assess its biodegradability and potential ecological effects. Findings suggest that the compound is relatively stable under environmental conditions but can be broken down by microbial activity over time. This information is crucial for ensuring responsible handling and disposal practices to minimize any adverse effects on ecosystems.

In terms of safety, 4-(3-methylpyridin-2-yl)butanal should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation. Additionally, it is important to store the compound in a well-ventilated area away from incompatible materials to ensure safety.

The future outlook for 4-(3-methylpyridin-2-yl)butanal is promising. Ongoing research continues to uncover new applications and properties that could expand its utility in various fields. For instance, ongoing clinical trials are exploring its efficacy as a treatment for specific types of cancer, while other studies are investigating its potential as a precursor for advanced materials with unique properties.

In conclusion, 4-(3-methylpyridin-2-yl)butanal (CAS No. 2228474-67-5) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and versatile reactivity make it an important subject of study for researchers aiming to develop new therapeutic agents and advanced materials. As research progresses, it is likely that this compound will continue to play a crucial role in advancing scientific knowledge and innovation.